Cas no 1213041-53-2 ((1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine)

• Product Name: (1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1213041-53-2
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6117908
• PubChem ID: 95420293
• Update Time: 2026-03-11

(1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine
• (S)-1-(2-methoxy-5-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride
• Benzenemethanamine, 2-methoxy-α-methyl-5-(trifluoromethyl)-, (αS)-
• 1213041-53-2
• A901295

• Inchi： 1S/C10H12F3NO/c1-6(14)8-5-7(10(11,12)13)3-4-9(8)15-2/h3-6H,14H2,1-2H3/t6-/m0/s1
• InChI Key： HOXQOPOQOCEPEL-LURJTMIESA-N
• SMILES： C1([C@H](C)N)=CC(C(F)(F)F)=CC=C1OC

Computed Properties

• Exact Mass: 255.0637762g/mol
• Monoisotopic Mass: 255.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 245.1±40.0 °C(Predicted)
• pka: 8.80±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine

Comprehensive Overview of (1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 1213041-53-2)

(1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 1213041-53-2) is a chiral amine compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the methoxy and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its stereospecificity and functional versatility.

The compound's chiral center at the 1-position of the ethan-1-amine moiety is critical for its biological activity. This stereochemical purity is often leveraged in the development of enantioselective catalysts and pharmaceutical intermediates. Recent studies highlight its role in optimizing drug delivery systems, particularly in enhancing the bioavailability of active pharmaceutical ingredients (APIs). The trifluoromethyl group further contributes to its metabolic stability, a hot topic in modern drug design.

In the context of green chemistry, (1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine has garnered attention for its potential in sustainable synthesis routes. With the growing demand for eco-friendly chemical processes, this compound's compatibility with catalytic asymmetric synthesis aligns with global trends toward reducing hazardous waste. Its application in flow chemistry and continuous manufacturing is another area of exploration, addressing scalability challenges in industrial production.

From a regulatory perspective, the compound's CAS No. 1213041-53-2 ensures traceability and compliance in global supply chains. This is particularly relevant for companies navigating complex REACH and FDA guidelines. Analytical methods such as HPLC and chiral chromatography are commonly employed to verify its purity and enantiomeric excess, meeting stringent quality standards demanded by end-users.

The agrochemical sector also benefits from (1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine, where its derivatives exhibit herbicidal and fungicidal properties. As precision agriculture gains traction, the demand for stereochemically defined active ingredients rises, positioning this compound as a key player in next-generation crop protection solutions. Its low environmental persistence compared to traditional agrochemicals further enhances its appeal.

In summary, (1S)-1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 1213041-53-2) exemplifies the intersection of innovation and practicality in fine chemistry. Its applications span pharmaceuticals, agrochemicals, and sustainable synthesis, making it a compound of enduring relevance in research and industry.